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Compound of Interest

Compound Name: SNAP 94847

Cat. No.: B1681886 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the oral gavage administration of

SNAP 94847, a potent and selective melanin-concentrating hormone receptor 1 (MCHR1)

antagonist.[1][2] The protocols outlined below are intended for preclinical research in rodent

models and are based on established methodologies.

SNAP 94847 is orally active and has been utilized in various in vivo studies to investigate its

effects on food-reinforced behavior, anxiety, and depression.[1][3][4][5] Proper preparation and

administration are crucial for obtaining reliable and reproducible results.

I. Compound Specifications and Solubility
SNAP 94847 is a potent MCHR1 antagonist with a high affinity for both mouse and rat

receptors.[1] The hydrochloride salt form is often used in research due to its enhanced water

solubility and stability.[1]
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Parameter Value Reference

Molecular Weight (HCl salt) 515.03 g/mol

Binding Affinity (Ki) 2.2 nM [1]

Binding Affinity (Kd) 530 pM [1][2]

Solubility Soluble in DMSO and ethanol

II. Pharmacokinetic Profile (Rats)
Understanding the pharmacokinetic properties of SNAP 94847 is essential for designing

experiments with appropriate dosing schedules and endpoints.

Parameter Value Reference

Bioavailability (Oral) 59% [1]

Time to Significant Brain

Penetration
60 minutes [3]

Brain to Plasma Ratio (at 4h

post-dosing)
2.3 [3]

Elimination Half-life 5.2 hours [1][3]

Plasma Clearance 4.2 L/hr/kg [1]

Blood Clearance 3.3 L/hr/kg [1]

III. Recommended Vehicle for Oral Gavage
The most commonly cited vehicle for the oral gavage of SNAP 94847 is a 20% solution of 2-

hydroxypropyl-β-cyclodextrin (HPβCD) in sterile water.[3][6][7] This vehicle is effective for

solubilizing the compound for in vivo administration.

IV. Experimental Protocols
A. Preparation of Dosing Solution
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This protocol describes the preparation of a 1 mg/mL dosing solution of SNAP 94847 in 20%

HPβCD. The concentration can be adjusted based on the desired dose and the body weight of

the animals.

Materials:

SNAP 94847 hydrochloride

2-hydroxypropyl-β-cyclodextrin (HPβCD)

Sterile water for injection

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Sonicator (optional)

Analytical balance

Spatula

Procedure:

Prepare the Vehicle:

Weigh the required amount of HPβCD to make a 20% (w/v) solution in sterile water. For

example, to prepare 10 mL of vehicle, weigh 2 g of HPβCD.

Add the HPβCD to a sterile conical tube.

Add the appropriate volume of sterile water (e.g., 10 mL).

Vortex thoroughly until the HPβCD is completely dissolved. Gentle warming may aid in

dissolution.

Prepare the Dosing Solution:
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Weigh the required amount of SNAP 94847 hydrochloride. For a 1 mg/mL solution in 10

mL of vehicle, weigh 10 mg of the compound.

Add the weighed SNAP 94847 to the prepared 20% HPβCD vehicle.

Vortex vigorously for 5-10 minutes.

If the compound is not fully dissolved, sonicate the solution in a water bath for 10-15

minutes, or until the solution is clear.

Visually inspect the solution to ensure there are no visible particles before administration.

Prepare the dosing solution fresh daily before each experiment.[3]

B. Oral Gavage Administration Procedure
This protocol provides a general guideline for administering SNAP 94847 via oral gavage to

rodents. All procedures should be performed in accordance with institutional animal care and

use committee (IACUC) guidelines.

Materials:

Prepared SNAP 94847 dosing solution

Appropriately sized gavage needles (e.g., 20-22 gauge for mice, 16-18 gauge for rats)

Syringes (1 mL or 3 mL)

Animal scale

Procedure:

Animal Handling and Dosing:

Weigh the animal to determine the correct volume of the dosing solution to administer.

Gently but firmly restrain the animal.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1681886?utm_src=pdf-body
https://www.benchchem.com/product/b1681886?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3143407/
https://www.benchchem.com/product/b1681886?utm_src=pdf-body
https://www.benchchem.com/product/b1681886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the length of the gavage needle from the tip of the animal's nose to the last rib to

ensure proper placement in the stomach.

Draw the calculated volume of the SNAP 94847 solution into the syringe fitted with the

gavage needle.

Carefully insert the gavage needle into the esophagus and advance it into the stomach.

Slowly administer the solution.

Gently remove the gavage needle.

Monitor the animal for any signs of distress after the procedure.

Dosage Recommendations:

The appropriate dose of SNAP 94847 will depend on the specific research question and animal

model. The following doses have been used in published studies:

Species Dose Range (Oral) Study Context Reference

Rat 3 - 30 mg/kg
Food-reinforced

operant responding

Rat 1 - 10 mg/kg

MCH-evoked water

drinking (corresponds

to 30-60% MCH1

receptor occupancy)

Rat & Mouse 20 mg/kg

Locomotor activity,

anxiety and

depression models

[1][4]

V. Visualizations
Signaling Pathway
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Melanin-Concentrating
Hormone (MCH)

MCHR1

 Binds

Gαi

Phospholipase C

↑ ERK Phosphorylation

SNAP 94847  Blocks

Adenylyl Cyclase ↓ cAMP

Cellular Response
(e.g., feeding, mood)↑ IP3 / DAG ↑ Intracellular Ca²⁺
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Preparation

Administration

Post-Administration

1. Prepare 20% HPβCD Vehicle

2. Weigh SNAP 94847

3. Dissolve SNAP 94847 in Vehicle
(Vortex/Sonicate)

4. Weigh Animal

5. Calculate Dose Volume

6. Administer via Oral Gavage

7. Monitor Animal

8. Behavioral/Pharmacokinetic
Testing
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Calculation

Target Dose
(mg/kg)

Volume (mL) = 
(Dose (mg/kg) * Animal Weight (kg)) / 

Concentration (mg/mL)

Animal Weight
(kg)

Solution Concentration
(mg/mL)

Administration Volume
(mL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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